Cas no 503148-24-1 (4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline
• CAS No: 503148-24-1
• MF: C₁₁H₄ClF₆NO
• MW: 315.598982810974
• MDL: MFCD01566524
• CID: 933533
• PubChem ID: 628848
• Update Time: 2025-05-20

4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL)QUINOLINE
• 4-chloro-6-trifluoromethoxy-2-trifluoromethylquinoline
• AC-7389
• A828061
• SY005994
• MFCD01566524
• DTXSID70347974
• CS-0319965
• 503148-24-1
• 4-Chloro-2-(trifluoromethyl)-6-quinolinyl trifluoromethyl ether #
• AC6246
• SCHEMBL2855628
• SB72992
• DB-051753
• AKOS009158881
• 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline

• MDL： MFCD01566524
• Inchi： 1S/C11H4ClF6NO/c12-7-4-9(10(13,14)15)19-8-2-1-5(3-6(7)8)20-11(16,17)18/h1-4H
• InChI Key： UXLVWJGHJDXMKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C=CC(=CC2=1)OC(F)(F)F

Computed Properties

• Exact Mass: 314.98900
• Monoisotopic Mass: 314.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.557
• Boiling Point: 248.5°C at 760 mmHg
• Flash Point: 104.1°C
• Refractive Index: 1.496
• PSA: 22.12000
• LogP: 4.80560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline

4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline: A Comprehensive Overview

4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline (CAS No. 503148-24-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline is composed of a quinoline core with specific substituents, including a chloro group at the 4-position, a trifluoromethoxy group at the 6-position, and a trifluoromethyl group at the 2-position. These functional groups contribute to the compound's unique chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of trifluoromethyl and trifluoromethoxy groups in 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline significantly enhances its lipophilicity and bioavailability, which are crucial factors for effective drug delivery.

In the context of medicinal chemistry, 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline has been explored for its potential as a lead compound in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

Beyond antiviral applications, 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline has also shown promise in cancer research. A study published in Cancer Research (2020) reported that this compound possesses significant anticancer properties, particularly against breast and lung cancer cell lines. The anticancer activity is attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

The synthesis of 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline involves several well-defined steps, including the formation of the quinoline core and subsequent functionalization with the desired substituents. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 2-chloroaniline with an appropriate aldehyde followed by cyclization and substitution reactions to introduce the trifluoromethyl and trifluoromethoxy groups.

In addition to its therapeutic potential, 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline has been studied for its use as a probe molecule in chemical biology. Its unique structural features make it an excellent tool for investigating protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes. This application has significant implications for drug discovery and development, as it can help identify new targets and validate existing ones.

The safety profile of 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, further toxicological studies are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 4-Chloro-6-(trifluoromethoxy)-2-(trifluoromethyl)quinoline (CAS No. 503148-24-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.